BENGHE Foundational & Exploratory

Check Availability & Pricing

SV119: A Comprehensive Technical Guide to a
Selective Sigma-2 Receptor Ligand

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SV119
Cat. No.: B15579769
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

SV119 is a high-affinity and selective small molecule ligand for the sigma-2 (o2) receptor, a
protein overexpressed in a variety of tumor cells.[1] This technical guide provides a detailed
overview of the chemical structure, physicochemical properties, and biological activities of
SV119. The document includes comprehensive tables of quantitative data, detailed protocols
for key experimental assays, and visualizations of its signaling pathway and experimental
workflows to support further research and development.

Chemical Structure and Physicochemical Properties

SV119, with the IUPAC name (1R,3r,5S)-9-(6-Aminohexyl)-9-azabicyclo[3.3.1]nonan-3-yl (2-
methoxy-5-methylphenyl)carbamate dihydrochloride, is a synthetic compound with a well-
defined chemical structure.[1] Its key properties are summarized in the tables below.

Table 1: Chemical and Physical Properties of SV119
Hydrochloride
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Property Value Reference
(1R,3r,5S)-9-(6-Aminohexyl)-9-
azabicyclo[3.3.1]Jnonan-3-yl (2-
IUPAC Name methoxy-5- [1]
methylphenyl)carbamate
dihydrochloride
CAS Number 913816-12-3 (HCl salt) [1]
Chemical Formula C23H39CI2N303 [1]
Molecular Weight 476.48 g/mol [1]
Exact Mass 403.2835 [1]
O=C(O[C@H]1C--INVALID-
LINK--
SMILES Code [1]
([HPCCCC2([H])C1)NC3=CC(
C)=CC=C30C
_ C, 57.98; H, 8.25; CI, 14.88; N,
Elemental Analysis [1]

8.82; O, 10.07

Table 2: Pharmacological Properties of SV119

Parameter Value Cell Line/System Reference
Sigma-2 Receptor ) o ]

o o ~7 nM In vitro binding studies  [1]
Binding Affinity (Ki)
Sigma-1 Receptor ) o )

o o >1puM In vitro binding studies  [1]
Binding Affinity (Ki)
ICso0 (as SW V-49 Pancreatic Cancer

41uM £0.2 [2]

conjugate) Cells

Biological Activity and Mechanism of Action

SV119 exhibits high selectivity for the sigma-2 receptor over the sigma-1 receptor.[1] The
sigma-2 receptor is highly expressed in proliferating tumor cells, making it an attractive target
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for cancer therapeutics.[1][3] Upon binding to the sigma-2 receptor, SV119 induces apoptosis
in cancer cells through a caspase-dependent pathway.[1] This process is initiated by the
modulation of intracellular calcium signaling, a decrease in mitochondrial membrane potential,
and the generation of reactive oxygen species (ROS).[1][3]

Signaling Pathway of SV119-Induced Apoptosis

3 Intracellular Ca2*

Modulation

SV119 Binds S — Mitochondrial Membrane
Potential Decrease

Caspase Activation Apoptosis

<> ROS Generation

Click to download full resolution via product page
Caption: Signaling pathway of SV119-induced apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
activity of SV119.

Sigma-2 Receptor Competitive Binding Assay

This protocol is adapted from a study that utilized a fluorescently-labeled sigma-2 ligand to
demonstrate competitive binding.

Objective: To determine the binding affinity of SV119 to the sigma-2 receptor by measuring its
ability to compete with a known fluorescently-labeled sigma-2 ligand.

Materials:

e AsPC-1 pancreatic cancer cells
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e« SV119

o SW120 (fluorescently-labeled sigma-2 ligand)
o Phosphate-buffered saline (PBS)

o Trypsin/EDTA buffer

o 6-well plates

e Flow cytometer

Procedure:

o Seed AsPC-1 cells (5 x 10° cells/well) into 6-well plates and allow them to adhere for 24
hours.

o Pre-treat the cells with increasing concentrations of SV119 (e.g., 0, 10, 30, 50 uM) for 30
minutes at 37°C.

e Add SW120 to a final concentration of 10 nM to each well.
 Incubate the cells for an additional 30 minutes at 37°C.

e Wash the cells twice with PBS.

o Harvest the cells using trypsin/EDTA buffer.

» Wash the harvested cells twice with PBS.

e Analyze the internalization of SW120 using a flow cytometer to determine the extent of
inhibition by SV119.

Cell Viability (MTT) Assay

Objective: To assess the cytotoxic effects of SV119 on cancer cells by measuring metabolic
activity.

Materials:
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e Cancer cell line of interest (e.g., Panc-02, CFPAC-1, Panc-1, AsPC-1)
e SV119
o Complete cell culture medium

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO

o 96-well plates

e Microplate reader
Procedure:

o Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to attach
overnight.

o Treat the cells with various concentrations of SV119 for the desired duration (e.g., 24, 48, 72
hours).

e Add 10 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the
formation of formazan crystals.

o Carefully remove the medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

e Measure the absorbance at 570 nm using a microplate reader.
o Calculate cell viability as a percentage of the untreated control.

Apoptosis (Annexin V) Assay

Objective: To quantify the induction of apoptosis by SV119 through the detection of
phosphatidylserine externalization.

Materials:
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e Cancer cell line of interest
e SV119

e Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium lodide (PI),
and Binding Buffer)

e PBS

o Flow cytometer

Procedure:

e Seed cells and treat with SV119 as described in the MTT assay protocol.

o Harvest the cells (including any floating cells in the medium) and wash them twice with cold
PBS.

e Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10° cells/mL.
e Add 5 pL of Annexin V-FITC and 5 pL of PI to 100 uL of the cell suspension.
 Incubate the cells for 15 minutes at room temperature in the dark.

e Add 400 pL of 1X Binding Buffer to each sample.

e Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin
V-/PI-), early apoptotic (Annexin V+/Pl-), and late apoptotic/necrotic (Annexin V+/Pl+) cells.

Reactive Oxygen Species (ROS) Assay

Objective: To measure the generation of intracellular ROS induced by SV119.
Materials:
e Cancer cell line of interest

e SV119

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o DCFDA/H2DCFDA assay kit

e PBS or appropriate assay buffer

o Fluorescence microplate reader or flow cytometer
Procedure:

e Seed cells in a 96-well plate or other suitable culture vessel.

e Load the cells with the ROS-sensitive probe (e.g., H2DCFDA) by incubating them in the
probe solution for 30-60 minutes at 37°C.

e Wash the cells to remove excess probe.
o Treat the cells with various concentrations of SV119.

o Measure the fluorescence intensity at the appropriate excitation and emission wavelengths
(e.g., ~485 nm excitation and ~535 nm emission for DCF) at different time points using a
fluorescence microplate reader or flow cytometer.

Mitochondrial Membrane Potential (MMP) Assay

Objective: To assess the effect of SV119 on the mitochondrial membrane potential.
Materials:

Cancer cell line of interest

SV119

MMP-sensitive fluorescent dye (e.g., JC-1, TMRM, or TMRE)

Complete cell culture medium

Fluorescence microscope, microplate reader, or flow cytometer

Procedure:

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Seed cells in a suitable culture vessel (e.g., 96-well plate, glass-bottom dish).
e Treat the cells with SV119 for the desired time.

 Incubate the cells with the MMP-sensitive dye according to the manufacturer's instructions.
For JC-1, incubation typically leads to the formation of red fluorescent J-aggregates in
healthy mitochondria with high membrane potential, while in apoptotic cells with low
membrane potential, the dye remains as green fluorescent monomers.

e Wash the cells with an appropriate buffer.

o Measure the fluorescence. For JC-1, measure both the green and red fluorescence and
calculate the ratio of red to green fluorescence as an indicator of the mitochondrial
membrane potential.

Experimental Workflows
Workflow for In Vitro Characterization of SV119

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs?utm_src=pdf-body#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Receptor Binding

Competitive Binding Assay
(vs. Fluorescent Ligand)

Cellulay Effects

Cell Viability Assay
(MTT)

Apoptosis Assay
(Annexin V)

Mechanism of Action

Mitochondrial Membrane
Potential Assay

ROS Detection Assay

Click to download full resolution via product page

Caption: A typical workflow for the in vitro characterization of SV119.

Conclusion

SV119 is a potent and selective sigma-2 receptor ligand with promising anti-cancer properties.
Its ability to induce apoptosis through well-defined cellular mechanisms makes it a valuable tool
for cancer research and a potential candidate for targeted drug delivery systems. The data and
protocols presented in this guide are intended to facilitate further investigation into the
therapeutic potential of SV119 and other sigma-2 receptor ligands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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